Cas no 1805115-62-1 (4-Chloro-5-hydroxypyridine-2-methanol)

• Product Name: 4-Chloro-5-hydroxypyridine-2-methanol
• CAS No: 1805115-62-1
• MF: C₆H₆ClNO₂
• MW: 159.570340633392
• CID: 4902431
• Update Time: 2025-05-23

4-Chloro-5-hydroxypyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-hydroxypyridine-2-methanol

• Inchi： 1S/C6H6ClNO2/c7-5-1-4(3-9)8-2-6(5)10/h1-2,9-10H,3H2
• InChI Key： AVJPOJFCLKHNFL-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(CO)C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: 0.3
• Topological Polar Surface Area: 53.4

Additional information on 4-Chloro-5-hydroxypyridine-2-methanol

4-Chloro-5-Hydroxypyridine-2-Methanol: A Comprehensive Overview

4-Chloro-5-hydroxypyridine-2-methanol, identified by the CAS registry number CAS No. 1805115-62-1, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with substituents that confer both hydrophilic and hydrophobic properties. The presence of a hydroxyl group at the 5-position and a methoxy group at the 2-position, along with a chlorine atom at the 4-position, makes this compound highly reactive and amenable to further functionalization.

The synthesis of 4-Chloro-5-hydroxypyridine-2-methanol typically involves multi-step organic reactions, often starting from pyridine derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. For instance, researchers have employed transition metal catalysts to facilitate coupling reactions, leading to higher yields and purities of the final product.

One of the most promising applications of 4-Chloro-5-hydroxypyridine-2-methanol lies in its use as an intermediate in drug discovery. Its structure allows for the incorporation of bioactive moieties, making it a valuable building block in the development of new pharmaceutical agents. For example, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, suggesting potential applications in treating chronic diseases such as arthritis and neurodegenerative disorders.

In addition to its pharmaceutical applications, 4-Chloro-5-hydroxypyridine-2-methanol has also gained attention in the field of agrochemicals. Its ability to act as a precursor for herbicides and fungicides has been explored extensively. Recent research has focused on optimizing its stability under various environmental conditions, ensuring that it remains effective when applied in agricultural settings.

The chemical properties of 4-Chloro-5-hydroxypyridine-2-methanol are heavily influenced by its functional groups. The hydroxyl group at the 5-position imparts hydrophilicity, while the methoxy group at the 2-position contributes to lipophilicity. This balance makes the compound suitable for a wide range of chemical transformations. For instance, it can undergo nucleophilic substitution reactions due to the electron-withdrawing effect of the chlorine atom at the 4-position.

The latest studies on 4-Chloro-5-hydroxypyridine-2-methanol have delved into its role as a chiral auxiliary in asymmetric synthesis. By incorporating this compound into enantioselective reactions, researchers have achieved high enantiomeric excess (ee) values, which are crucial for producing optically active compounds required in pharmaceutical manufacturing.

In terms of safety and handling, 4-Chloro-5-hydroxypyridine-2-methanol should be treated with care due to its potential irritancy to eyes and skin. Proper personal protective equipment (PPE) should be worn during handling, and storage should be in accordance with standard laboratory practices to prevent contamination or degradation.

In conclusion, 4-Chloro-5-hydroxypyridine-2-methanol, CAS No. 1805115-62-1, is a multifaceted compound with immense potential across various industries. Its unique structure and reactivity make it an invaluable tool in modern organic synthesis, while ongoing research continues to uncover new applications and improve its utility.